4-Chloro-3-cyclopropoxy-2-fluoropyridine

• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol
• IUPAC Name: 4-chloro-3-cyclopropyloxy-2-fluoropyridine
• InChI: InChI=1S/C8H7ClFNO/c9-6-3-4-11-8(10)7(6)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: VJTMHHVMEPRVDT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2F)Cl

Description

4-Chloro-3-cyclopropoxy-2-fluoropyridine is a halogenated pyridine derivative characterized by a unique substitution pattern: a chlorine atom at position 4, a cyclopropoxy group at position 3, and a fluorine atom at position 2. This compound’s structure combines steric bulk (cyclopropoxy) with electron-withdrawing halogens (Cl and F), making it a versatile intermediate in medicinal chemistry and agrochemical synthesis. The cyclopropoxy group, in particular, introduces a strained three-membered ring system that can influence both reactivity and biological activity compared to simpler alkoxy substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-3-cyclopropoxy-2-fluoropyridine typically involves multi-step reactions starting from commercially available precursors. One common synthetic route includes:

Nucleophilic Substitution:

Cyclopropanation: The cyclopropoxy group can be introduced via cyclopropanation reactions, where a suitable cyclopropylating agent is used to attach the cyclopropoxy group to the pyridine ring.

Industrial Production Methods

Industrial production methods for 4-Chloro-3-cyclopropoxy-2-fluoropyridine may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. These methods often employ continuous flow reactors and advanced purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-3-cyclopropoxy-2-fluoropyridine can undergo various types of chemical reactions, including:

Substitution Reactions: The chlorine atom at the 4-position can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, leading to the formation of different oxidation states and derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as potassium fluoride (KF) and other nucleophiles can be used under conditions like elevated temperatures and polar aprotic solvents.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyridines, while oxidation and reduction can lead to different oxidized or reduced derivatives .

Scientific Research Applications

4-Chloro-3-cyclopropoxy-2-fluoropyridine has a wide range of scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex fluorinated heterocycles and other organic compounds.

Biology: The compound is used in the development of biologically active molecules, including potential pharmaceuticals and agrochemicals.

Medicine: Research into its potential therapeutic applications, such as in the treatment of certain diseases, is ongoing.

Industry: It is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-Chloro-3-cyclopropoxy-2-fluoropyridine involves its interaction with specific molecular targets and pathways. The presence of the fluorine atom enhances its ability to participate in hydrogen bonding and other interactions, while the cyclopropoxy group can influence its steric and electronic properties . These interactions can modulate the activity of enzymes, receptors, and other biological molecules, leading to various biological effects .

Comparison with Similar Compounds

Key Observations :

• Cyclopropoxy vs. This may slow nucleophilic substitution reactions but enhance binding specificity in drug targets .
• Fluorine Position: Fluorine at position 2 (target compound) vs.
• Functional Group Diversity: The presence of a formyl group in 2-Chloro-3-fluoro-4-formylpyridine (position 4) makes it a reactive aldehyde intermediate, whereas the methanol group in 4-Chloro-3-fluoropyridine-2-methanol increases polarity and solubility in polar solvents .

Physicochemical Properties

• Solubility: The cyclopropoxy group in the target compound likely reduces water solubility compared to analogs with hydroxyl or carboxylic acid groups (e.g., 4-Chloro-3-fluoropyridine-2-methanol), which exhibit higher polarity . Aldehyde-containing analogs (e.g., 2-Chloro-3-fluoro-4-formylpyridine) may have moderate solubility in organic solvents like DCM or THF .
• Stability :
  • Cyclopropoxy-substituted pyridines are generally stable under inert conditions but may undergo ring-opening reactions under acidic or high-temperature conditions due to cyclopropane strain.